![molecular formula C20H24N2O2 B267091 N-butyl-4-[(3-phenylpropanoyl)amino]benzamide](/img/structure/B267091.png)
N-butyl-4-[(3-phenylpropanoyl)amino]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-butyl-4-[(3-phenylpropanoyl)amino]benzamide, also known as BPABA, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. BPABA is a benzamide derivative that is synthesized through a multi-step process that involves the reaction of various chemicals.
Mechanism of Action
The mechanism of action of N-butyl-4-[(3-phenylpropanoyl)amino]benzamide is not fully understood. However, it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine. This leads to an increase in the levels of acetylcholine in the brain, which is important for memory and learning. This compound has also been shown to possess anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to possess anti-inflammatory, analgesic, and antioxidant properties. It has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine. This leads to an increase in the levels of acetylcholine in the brain, which is important for memory and learning. Additionally, this compound has been shown to have the ability to penetrate the blood-brain barrier, which makes it a potential drug delivery system.
Advantages and Limitations for Lab Experiments
One advantage of using N-butyl-4-[(3-phenylpropanoyl)amino]benzamide in lab experiments is its potential therapeutic effects, which may contribute to the development of new drugs for the treatment of various diseases. Additionally, this compound has the ability to penetrate the blood-brain barrier, which makes it a potential drug delivery system. However, one limitation of using this compound in lab experiments is its limited availability and high cost.
Future Directions
There are several future directions for research on N-butyl-4-[(3-phenylpropanoyl)amino]benzamide. One potential area of research is the development of new drugs for the treatment of Alzheimer's disease, based on the ability of this compound to inhibit the activity of acetylcholinesterase. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic effects. Another potential area of research is the development of new drug delivery systems based on the ability of this compound to penetrate the blood-brain barrier. Finally, research is needed to optimize the synthesis of this compound and reduce its cost, which may increase its availability for use in lab experiments.
Synthesis Methods
The synthesis of N-butyl-4-[(3-phenylpropanoyl)amino]benzamide involves a multi-step process that includes the reaction of various chemicals. The initial step involves the reaction of 4-aminobenzoic acid with butylamine to form N-butyl-4-aminobenzoic acid. This is followed by the reaction of N-butyl-4-aminobenzoic acid with thionyl chloride to form N-butyl-4-chlorobenzoic acid. The final step involves the reaction of N-butyl-4-chlorobenzoic acid with 3-phenylpropanoyl chloride to form this compound.
Scientific Research Applications
N-butyl-4-[(3-phenylpropanoyl)amino]benzamide has potential applications in various areas of scientific research. It has been shown to possess anti-inflammatory, analgesic, and antioxidant properties. This compound has also been studied for its potential use as a drug delivery system, as it has the ability to penetrate the blood-brain barrier. Additionally, this compound has been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for memory and learning.
properties
Molecular Formula |
C20H24N2O2 |
---|---|
Molecular Weight |
324.4 g/mol |
IUPAC Name |
N-butyl-4-(3-phenylpropanoylamino)benzamide |
InChI |
InChI=1S/C20H24N2O2/c1-2-3-15-21-20(24)17-10-12-18(13-11-17)22-19(23)14-9-16-7-5-4-6-8-16/h4-8,10-13H,2-3,9,14-15H2,1H3,(H,21,24)(H,22,23) |
InChI Key |
CKPXTZXXYYBAGY-UHFFFAOYSA-N |
SMILES |
CCCCNC(=O)C1=CC=C(C=C1)NC(=O)CCC2=CC=CC=C2 |
Canonical SMILES |
CCCCNC(=O)C1=CC=C(C=C1)NC(=O)CCC2=CC=CC=C2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.